
Application Notes and Protocols for Preparing
E-64c Stock Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: E-64c

Cat. No.: B554940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

E-64c stock solutions for various experimental applications. E-64c, also known as Loxistatin

Acid, is a potent, irreversible, and cell-permeable inhibitor of cysteine proteases such as

cathepsins and calpains.[1][2] Accurate preparation of stock solutions is critical for obtaining

reliable and reproducible experimental results.

Quantitative Data Summary
The following table summarizes the key quantitative data for E-64c, facilitating easy reference

for experimental planning.
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Property Value References

Molecular Weight 314.4 g/mol [2][3]

CAS Number 76684-89-4 [2][3]

Appearance Crystalline solid [2][3]

Purity ≥98% [3]

Solubility

   DMSO ≥31.4 mg/mL (~100 mM) [2]

   Ethanol ≥111.8 mg/mL (~355 mM) [2]

   DMF 30 mg/mL (~95 mM) [3]

   PBS (pH 7.2) 1 mg/mL (~3.18 mM) [3]

   Water Insoluble [2]

Storage of Powder -20°C for up to 4 years [2][3]

Storage of Stock Solutions

   in DMSO/Ethanol -20°C for several months [2]

   in DMSO
-80°C for up to 1 year, -20°C

for 1 month
[1]

Typical Working Concentration 1-10 µM [2][4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of E-64c in Dimethyl

Sulfoxide (DMSO), a common solvent for this inhibitor.

Materials:

E-64c powder
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Anhydrous or high-purity DMSO[5][6]

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial of E-64c powder to warm to room temperature before opening to

prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of E-64c powder using an analytical

balance. To prepare 1 mL of a 10 mM stock solution, you will need 3.144 mg of E-64c
(Molecular Weight = 314.4 g/mol ). Calculation: (10 mmol/L) * (1 L/1000 mL) * (314.4 g/mol )

* (1000 mg/g) * 1 mL = 3.144 mg

Dissolution: Add the appropriate volume of DMSO to the E-64c powder. For the example

above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly for 1-2 minutes until the E-64c is completely dissolved.

[2] Gentle warming to 37°C or sonication can be used to aid dissolution if necessary.[2]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

several months or at -80°C for up to a year.[1][2]

Visualizations
Mechanism of Action: E-64c Inhibition of Cysteine
Proteases
E-64c is an epoxide that irreversibly inhibits cysteine proteases.[7] The inhibitory mechanism

involves the nucleophilic attack of the active site cysteine thiol group on the epoxide ring of E-
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64c, forming a stable covalent thioether bond.[7][8] This covalent modification permanently

inactivates the enzyme.

Mechanism of E-64c Inhibition
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Caption: Mechanism of irreversible inhibition of cysteine proteases by E-64c.

Experimental Workflow: Preparation of E-64c Stock
Solution
The following diagram illustrates the logical workflow for the preparation of an E-64c stock

solution for use in downstream experiments.
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E-64c Stock Solution Preparation Workflow
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Caption: Workflow for preparing an E-64c stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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